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Dasatinib-d8 N-Oxide Dasatinib-d8 N-Oxide
Brand Name: Vulcanchem
CAS No.: 1189988-36-0
VCID: VC0026617
InChI: InChI=1S/C22H26ClN7O3S/c1-14-4-3-5-16(23)20(14)28-21(32)17-13-24-22(34-17)27-18-12-19(26-15(2)25-18)29-6-8-30(33,9-7-29)10-11-31/h3-5,12-13,31H,6-11H2,1-2H3,(H,28,32)(H,24,25,26,27)/i6D2,7D2,8D2,9D2
SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CC[N+](CC4)(CCO)[O-]
Molecular Formula: C22H26ClN7O3S
Molecular Weight: 512.055

Dasatinib-d8 N-Oxide

CAS No.: 1189988-36-0

Reference Standards

VCID: VC0026617

Molecular Formula: C22H26ClN7O3S

Molecular Weight: 512.055

Dasatinib-d8 N-Oxide - 1189988-36-0

CAS No. 1189988-36-0
Product Name Dasatinib-d8 N-Oxide
Molecular Formula C22H26ClN7O3S
Molecular Weight 512.055
IUPAC Name N-(2-chloro-6-methylphenyl)-2-[[2-methyl-6-[2,2,3,3,5,5,6,6-octadeuterio-4-(2-hydroxyethyl)-4-oxidopiperazin-4-ium-1-yl]pyrimidin-4-yl]amino]-1,3-thiazole-5-carboxamide
Standard InChI InChI=1S/C22H26ClN7O3S/c1-14-4-3-5-16(23)20(14)28-21(32)17-13-24-22(34-17)27-18-12-19(26-15(2)25-18)29-6-8-30(33,9-7-29)10-11-31/h3-5,12-13,31H,6-11H2,1-2H3,(H,28,32)(H,24,25,26,27)/i6D2,7D2,8D2,9D2
Standard InChIKey UEFNEEZCTQCRAW-COMRDEPKSA-N
SMILES CC1=C(C(=CC=C1)Cl)NC(=O)C2=CN=C(S2)NC3=CC(=NC(=N3)C)N4CC[N+](CC4)(CCO)[O-]
Synonyms N-[2-Chloro-6-methylphenyl]-2-[[6-[4-(2-hydroxyethyl)-1-piperazinyl-d8]-2-methyl-4-pyrimidinyl]amino]-5-thiazolecarboxamide N-Oxide;
PubChem Compound 46780563
Last Modified Nov 11 2021
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